5-fluoro-7-iodo-1H-indazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-fluoro-7-iodo-1H-indazole is a useful research compound. Its molecular formula is C7H4FIN2 and its molecular weight is 262.026. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
N-Heterocyclic Carbenes Generation : Schmidt et al. (2007) described the synthesis and properties of 5-haloindazolium-3-carboxylates, including 5-fluoro derivatives. These compounds undergo decarboxylation to yield 5-halo-1,2-dimethyl-indazol-3-ylidenes, which are crucial for generating N-heterocyclic carbenes, demonstrating the chemical versatility of halogenated indazoles Schmidt, A., Snovydovych, B., Habeck, T., Dröttboom, P., Gjikaj, M., & Adam, A. (2007). European Journal of Organic Chemistry, 2007, 4909-4916.
Building Blocks for Biheteroaryl Fluorophores : Cheng et al. (2016) reported on the use of electron-deficient 2H-indazoles, including 5-fluoro analogs, in oxidative C-H/C-H cross-coupling reactions. This methodology provides access to a wide range of biheteroaryl fluorophores with potential applications in organic electronics and fluorescence imaging Cheng, Y., Li, G., Liu, Y., Shi, Y., Gao, G., Wu, D., Lan, J., & You, J. (2016). Journal of the American Chemical Society, 138(14), 4730-4738.
Biological Activities and Potential Applications
- PARP Inhibitors for Cancer Therapy : Scarpelli et al. (2010) synthesized a series of 2-phenyl-2H-indazole-7-carboxamides, including 5-fluoro analogs, showing potent inhibition of poly (ADP-ribose) polymerase (PARP). These compounds have significant potential in the development of new cancer therapies by exploiting the therapeutic strategy of PARP inhibition Scarpelli, R., Boueres, J. K., Cerretani, M., Ferrigno, F., Ontoria, J., Rowley, M., Schultz-Fademrecht, C., Toniatti, C., & Jones, P. (2010). Bioorganic & Medicinal Chemistry Letters, 20(2), 488-492.
Safety and Hazards
5-fluoro-7-iodo-1H-indazole is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and contact with skin and eyes . Use of personal protective equipment and adequate ventilation is recommended .
Future Directions
The future directions for the study of 5-fluoro-7-iodo-1H-indazole could involve further exploration of its synthesis methods, as well as its potential applications in medicinal chemistry . The development of more efficient and environmentally friendly synthetic approaches could also be a focus of future research .
Mechanism of Action
Target of Action
5-Fluoro-7-Iodo-1H-Indazole is a derivative of the indazole family . Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
For instance, some indazoles inhibit phosphoinositide 3-kinase δ, which plays a crucial role in cellular functions such as cell growth and proliferation .
Biochemical Pathways
For instance, they can inhibit the phosphoinositide 3-kinase pathway, which is involved in cell survival and proliferation .
Result of Action
Indazole derivatives have been reported to exhibit a range of biological activities, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial effects .
Properties
IUPAC Name |
5-fluoro-7-iodo-1H-indazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4FIN2/c8-5-1-4-3-10-11-7(4)6(9)2-5/h1-3H,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BADYIEVRHUJBJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1C=NN2)I)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4FIN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2090315-40-3 |
Source
|
Record name | 5-fluoro-7-iodo-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.